8-Ethyl-4-[(2Z)-3-phenylprop-2-enoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-ethyl-4-[(Z)-3-phenylprop-2-enoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C19H24N2O4/c1-2-20-12-10-19(11-13-20)21(16(14-25-19)18(23)24)17(22)9-8-15-6-4-3-5-7-15/h3-9,16H,2,10-14H2,1H3,(H,23,24)/b9-8-
• InChI Key: QKTSLJLIJZDHHK-HJWRWDBZSA-N
• Canonical SMILES: CCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CCN1CCC2(CC1)N(C(CO2)C(=O)O)C(=O)/C=C\C3=CC=CC=C3
• Molecular Formula: C19H24N2O4
• Molecular Weight: 344.4 g/mol

Description

This compound is a complex organic molecule with multiple functional groups. It contains an ethyl group, a phenylpropenoyl group, a carboxylic acid group, and a diazaspirodecane ring structure.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group or forming the ring structure. Without specific literature or studies, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of multiple functional groups and a spirocyclic system. The spirocyclic system involves two cyclic structures of different sizes sharing a single atom.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the carboxylic acid could undergo reactions typical of carboxylic acids, such as esterification or amide formation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, boiling point, and reactivity.

Mechanism of Action

Without specific context or studies, it’s hard to predict the mechanism of action of this compound. It could potentially interact with biological systems in a variety of ways depending on its structure and functional groups.

Safety and Hazards

Without specific toxicity data or safety studies, it’s difficult to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The potential applications and future directions for this compound would depend on its properties and activity. It could potentially be of interest in fields like medicinal chemistry, materials science, or synthetic chemistry, among others.